Cas no 132745-14-3 (5-amino-1H-Indole-3-sulfonamide)

5-Amino-1H-indole-3-sulfonamide is a heterocyclic sulfonamide derivative with potential applications in medicinal chemistry and biochemical research. Its indole scaffold, combined with the sulfonamide functional group, makes it a versatile intermediate for synthesizing compounds with biological activity, particularly in targeting enzymes or receptors. The amino group at the 5-position offers additional reactivity for further derivatization, enhancing its utility in structure-activity relationship studies. This compound exhibits favorable solubility properties due to its polar sulfonamide moiety, facilitating its use in aqueous or organic reaction systems. Its well-defined structure and synthetic adaptability make it a valuable building block for drug discovery and pharmacological investigations.

5-amino-1H-Indole-3-sulfonamide structure

132745-14-3 structure

Product Name:5-amino-1H-Indole-3-sulfonamide

CAS No:132745-14-3

MF:C₈H₉N₃O₂S

MW:211.240959882736

CID:1104782

PubChem ID:14736101

Update Time:2025-06-08

5-amino-1H-Indole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 5-amino-1H-Indole-3-sulfonamide
- 132745-14-3
- EN300-76291
- AKOS013351190
- Inchi： 1S/C8H9N3O2S/c9-5-1-2-7-6(3-5)8(4-11-7)14(10,12)13/h1-4,11H,9H2,(H2,10,12,13)
- InChI Key： GYQZTGAYMHFBJC-UHFFFAOYSA-N
- SMILES： S(C1=CNC2C=CC(=CC1=2)N)(N)(=O)=O

Computed Properties

Exact Mass: 211.04154771g/mol
Monoisotopic Mass: 211.04154771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 110Å²

5-amino-1H-Indole-3-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-76291-0.05g	5-amino-1H-indole-3-sulfonamide	132745-14-3	95%	0.05g	$212.0	2024-05-22
Enamine	EN300-76291-0.1g	5-amino-1H-indole-3-sulfonamide	132745-14-3	95%	0.1g	$317.0	2024-05-22
Enamine	EN300-76291-0.25g	5-amino-1H-indole-3-sulfonamide	132745-14-3	95%	0.25g	$452.0	2024-05-22
Enamine	EN300-76291-0.5g	5-amino-1H-indole-3-sulfonamide	132745-14-3	95%	0.5g	$713.0	2024-05-22
Enamine	EN300-76291-1.0g	5-amino-1H-indole-3-sulfonamide	132745-14-3	95%	1.0g	$914.0	2024-05-22
Enamine	EN300-76291-2.5g	5-amino-1H-indole-3-sulfonamide	132745-14-3	95%	2.5g	$1791.0	2024-05-22
Enamine	EN300-76291-5.0g	5-amino-1H-indole-3-sulfonamide	132745-14-3	95%	5.0g	$2650.0	2024-05-22
Enamine	EN300-76291-10.0g	5-amino-1H-indole-3-sulfonamide	132745-14-3	95%	10.0g	$3929.0	2024-05-22
Aaron	AR01AIOY-50mg	5-amino-1H-indole-3-sulfonamide	132745-14-3	95%	50mg	$317.00	2025-02-09
Aaron	AR01AIOY-100mg	5-amino-1H-indole-3-sulfonamide	132745-14-3	95%	100mg	$461.00	2025-02-09